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The spliceosome has emerged as a critical target in cancer therapy, with mutations and

overexpression of its components linked to various malignancies.[1][2][3] Splicing Factor 3b

Subunit 1 (SF3B1), a core component of the U2 small nuclear ribonucleoprotein (snRNP), is a

particularly attractive target due to its frequent mutation in cancers like myelodysplastic

syndromes and chronic lymphocytic leukemia.[4][5] FR901465 and its derivatives are potent

anti-tumor agents that function by modulating the activity of the spliceosome.[6][7] This guide

provides an objective comparison of FR901465 and its analogs with other SF3B1 inhibitors and

alternative splicing modulators, supported by experimental data to assess its specificity.

Mechanism of Action of SF3B1 Inhibitors
FR901465 and other natural product-derived SF3B1 inhibitors, such as Pladienolide B and

Herboxidiene, share a common mechanism of action.[8][9] They bind to the SF3B complex, a

subunit of the U2 snRNP, and interfere with the early stages of spliceosome assembly.[8][10]

This interaction prevents the stable association of the U2 snRNP with the branch point

sequence of the pre-mRNA, stalling the formation of the A complex and ultimately inhibiting

splicing.[11][12][13] The binding of these inhibitors is thought to induce a conformational

change in SF3B1, which is critical for their inhibitory effect.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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